Cas no 4385-35-7 (3-Isochromanone)

• Product Name: 3-Isochromanone
• CAS No: 4385-35-7
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00043005
• CID: 85015
• PubChem ID: 78092
• Update Time: 2025-11-03

3-Isochromanone Chemical and Physical Properties

Names and Identifiers

• 3-Isochromanone
• Isochromanone
• 1,4-dihydroisochromen-3-one
• 3,4-Dihydro-1H-2-benzopyran-4-one
• 1,4-Dihydro-3H-2-benzopyran-3-one
• 2-Hydroxymethylphenylacetic acid lactone
• 3,6-Dihydro-4,5-benzo-2-pyrone
• isochroman-3-one
• 3,4-dihydro-1H-2-benzopyran-3-one
• 3H-2-Benzopyran-3-one, 1,4-dihydro-
• 1H-2-Benzopyran-3(4H)-one
• ILHLUZUMRJQEAH-UHFFFAOYSA-N
• SBB068599
• 3-lsochroManone
• isochromanone, 4a
• PubChem22155
• bmse000539
• ILHLUZUMRJQEAH-UHFFFAOYSA-
• BDBM23985
• BCP25778
• 1,4-Dihydro-3H-isochromen-3-one
• 1
• 3,6-Dihydr
• CS-W016337
• NS00031370
• I0544
• AKOS004907726
• GS-6820
• J-511161
• A826436
• 3-Isochromanone, 98%
• Z1255486033
• CHEMBL447815
• NSC 160530
• 1,4-dihydro-3H-isochromene-3-one
• NSC160530
• isochroman-3-one;3-Isochromanone
• EINECS 224-493-9
• InChI=1/C9H8O2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-4H,5-6H2
• 3H-2-Benzopyran-3-one,4-dihydro-
• 4385-35-7
• NSC-160530
• SCHEMBL724064
• AM803908
• SY036247
• 4J87XDF6HE
• 1,4-Dihydro-3H-isochromen-3-one #
• EN300-103986
• MFCD00043005
• C07728
• DTXSID00195960
• FT-0635258
• Isochroman-3-one;3,4-Dihydro-1h-2-benzopyran-3-one;Isochroman-3-one
• DB-005302
• doi:10.14272/ILHLUZUMRJQEAH-UHFFFAOYSA-N.1

• MDL： MFCD00043005
• Inchi： 1S/C9H8O2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-4H,5-6H2
• InChI Key： ILHLUZUMRJQEAH-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2C1)=O
• BRN： 123692

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Beige powder
• Density: 1.196
• Melting Point: 82.0 to 84.0 deg-C
• Boiling Point: 130°C/1mmHg(lit.)
• Flash Point: 137.7 °C
• Refractive Index: 1.562
• PSA: 26.30000
• LogP: 1.28590
• Solubility: Uncertain

3-Isochromanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3-Isochromanone

Comprehensive Overview of 3-Isochromanone (CAS No. 4385-35-7): Properties, Applications, and Industry Insights

3-Isochromanone (CAS No. 4385-35-7) is a heterocyclic organic compound belonging to the isochromanone family. This versatile molecule features a benzopyran backbone with a ketone functional group, making it a valuable intermediate in pharmaceutical, agrochemical, and material science applications. The growing interest in isochromanone derivatives stems from their structural uniqueness, which enables diverse chemical modifications for targeted functionalities.

Recent studies highlight the significance of 3-Isochromanone in drug discovery, particularly in developing central nervous system (CNS) therapeutics and antimicrobial agents. Its rigid bicyclic structure serves as an excellent scaffold for designing bioactive molecules with improved metabolic stability. Researchers are actively exploring its potential in addressing neurodegenerative disorders, a hot topic in medical chemistry, given the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, CAS 4385-35-7 offers multiple reactive sites for functionalization. The ketone group at position 3 allows for nucleophilic additions, while the aromatic ring can undergo electrophilic substitutions. This dual reactivity makes it a privileged structure in medicinal chemistry, a term frequently searched by pharmaceutical researchers. Modern green chemistry approaches are being applied to optimize its synthesis, reducing environmental impact—a key concern in contemporary chemical manufacturing.

The material science field has discovered innovative uses for 3-Isochromanone-based polymers. When incorporated into polymer backbones, it imparts enhanced thermal stability and optical properties, making these materials suitable for organic electronics and advanced coatings. This aligns with current industry trends toward sustainable, high-performance materials for renewable energy applications, particularly in organic photovoltaics and flexible displays.

Analytical characterization of 3-Isochromanone typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods commonly queried by quality control professionals. Recent advancements in computational chemistry have enabled more accurate prediction of its physicochemical properties, including logP, pKa, and solubility parameters, which are critical for formulation scientists developing new drug candidates.

In the flavor and fragrance industry, derivatives of 3-Isochromanone contribute to complex olfactory profiles. The compound's ability to form hydrogen-bonded networks influences its volatility and scent characteristics, making it valuable for creating long-lasting fragrance compositions. This application has gained attention amidst growing consumer demand for sustainable aroma chemicals that replace traditional animal-derived musks.

Regulatory aspects of CAS 4385-35-7 comply with major chemical inventories worldwide, including REACH in Europe and TSCA in the United States. Proper handling procedures emphasize standard laboratory safety protocols, with particular attention to personal protective equipment (PPE) requirements—a frequently searched topic among laboratory personnel. The compound's stability profile makes it suitable for standard storage conditions, though inert atmosphere preservation is recommended for long-term storage.

Emerging research explores the catalytic applications of 3-Isochromanone derivatives in asymmetric synthesis. Their chiral environment can induce enantioselectivity in transition metal-catalyzed reactions, addressing the pharmaceutical industry's need for chiral building blocks. This connects with the broader trend toward stereoselective synthesis in API manufacturing, a subject of numerous scientific publications and patent applications.

From a market perspective, the demand for high-purity 3-Isochromanone continues to grow, driven by its expanding applications. Suppliers increasingly focus on quality control measures and certification standards to meet pharmaceutical-grade requirements. The compound's global supply chain has adapted to recent challenges in chemical logistics, with many manufacturers implementing dual sourcing strategies to ensure reliability.

Future directions for 3-Isochromanone research include exploring its potential in bioconjugation chemistry for targeted drug delivery systems and investigating its role in metal-organic frameworks (MOFs) for gas storage applications. These cutting-edge applications position this compound at the intersection of multiple technological advancements, ensuring its continued relevance in scientific and industrial contexts.